1-[(3-nitrophenyl)sulfonyl]-1H-pyrrole
Overview
Description
1-[(3-nitrophenyl)sulfonyl]-1H-pyrrole, also known as NPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. NPP is a sulfonamide compound that has been synthesized using various methods.
Scientific Research Applications
Synthesis and Chemical Transformations
Novel Pyrrolo[1,2-a][3.1.6]benzothiadiazocine Ring Synthesis : Research on the reaction of similar compounds to 1-[(3-nitrophenyl)sulfonyl]-1H-pyrrole has led to the development of new pyrrolo[1,2-a][3.1.6]benzothiadiazocine rings. This involves a Truce–Smiles type of transformation and deacetylation, highlighting the compound's potential in creating novel ring structures (Kimbaris et al., 2004).
Ring-Opening/Ring-Closing Protocols from Nitrothiophenes : The ring opening of related compounds has been used to access N-fused pyrroles, demonstrating an effective approach to creating pyrroles of synthetic and biological interest through a tandem 1,6-H shift followed by 6π-electrocyclization (Bianchi et al., 2014).
Efficient Sulfonation of 1-Phenylsulfonyl-1H-pyrroles : Studies on the sulfonation of compounds similar to 1-[(3-nitrophenyl)sulfonyl]-1H-pyrrole have developed a clean and operationally simple protocol for direct synthesis of various sulfonamide derivatives. This demonstrates the compound's utility in creating diverse chemical derivatives (Janosik et al., 2006).
Catalytic Applications
- Gold-Catalyzed Domino Aminocyclization/Sulfonyl Migration : Research involving related sulfonyl-pyrroles has shown that gold(I)-catalyzed cycloisomerization can efficiently produce 1-substituted 3-sulfonyl-1H-pyrroles. This indicates the potential of 1-[(3-nitrophenyl)sulfonyl]-1H-pyrrole in catalysis and organic synthesis (Teo et al., 2013).
Electronic and Structural Properties
- Electronic Modification of Redox Active Ferrocenyl Termini : Studies have shown that the electronic properties of compounds similar to 1-[(3-nitrophenyl)sulfonyl]-1H-pyrrole can be influenced by substituting electron withdrawing/donating functional groups. This research is significant for understanding the electron transfer properties and designing redox-active materials (Lehrich et al., 2015).
properties
IUPAC Name |
1-(3-nitrophenyl)sulfonylpyrrole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O4S/c13-12(14)9-4-3-5-10(8-9)17(15,16)11-6-1-2-7-11/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDUSLQGIEMTPSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-nitrophenyl)sulfonyl]-1H-pyrrole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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